Cas no 1214334-36-7 (5,6-Di(pyridin-3-yl)nicotinic acid)

• Product Name: 5,6-Di(pyridin-3-yl)nicotinic acid
• CAS No: 1214334-36-7
• MF: C₁₆H₁₁N₃O₂
• MW: 277.277443170547
• CID: 4909121
• Update Time: 2025-10-30

5,6-Di(pyridin-3-yl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 5,6-di(pyridin-3-yl)nicotinic acid
• 5,6-Di(pyridin-3-yl)nicotinic acid

• Inchi： 1S/C16H11N3O2/c20-16(21)13-7-14(11-3-1-5-17-8-11)15(19-10-13)12-4-2-6-18-9-12/h1-10H,(H,20,21)
• InChI Key： SNUKVHIFVMUIGT-UHFFFAOYSA-N
• SMILES： OC(C1=CN=C(C2C=NC=CC=2)C(=C1)C1C=NC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 363
• XLogP3: 1.5
• Topological Polar Surface Area: 76

Additional information on 5,6-Di(pyridin-3-yl)nicotinic acid

Recent Advances in the Study of 5,6-Di(pyridin-3-yl)nicotinic acid (CAS: 1214334-36-7)

5,6-Di(pyridin-3-yl)nicotinic acid (CAS: 1214334-36-7) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have explored its role as a versatile scaffold for designing novel therapeutic agents, particularly in the context of targeting protein-protein interactions and modulating enzymatic activity. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential therapeutic applications.

One of the key areas of interest in recent research has been the synthesis and structural optimization of 5,6-Di(pyridin-3-yl)nicotinic acid derivatives. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications to the pyridine rings and the carboxylic acid moiety can significantly enhance the compound's binding affinity to specific biological targets. For instance, the introduction of electron-withdrawing groups at the 4-position of the pyridine rings was found to improve the compound's inhibitory activity against certain kinases involved in cancer progression.

In addition to its synthetic versatility, 5,6-Di(pyridin-3-yl)nicotinic acid has shown promising biological activities in preclinical studies. Research conducted by a team at the University of Cambridge (2024) revealed that this compound exhibits potent anti-inflammatory effects by selectively inhibiting the NF-κB signaling pathway. This finding suggests its potential utility in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Furthermore, the compound's ability to cross the blood-brain barrier has sparked interest in its application for neurodegenerative disorders, although further studies are needed to validate these effects.

Another notable advancement is the use of 5,6-Di(pyridin-3-yl)nicotinic acid as a building block for developing fluorescent probes. A recent study in ACS Chemical Biology (2024) reported the design of a series of fluorescent derivatives that can selectively bind to amyloid-beta aggregates, a hallmark of Alzheimer's disease. These probes not only facilitate the detection of amyloid plaques in vitro but also hold promise for in vivo imaging applications, potentially aiding in early diagnosis and monitoring of disease progression.

Despite these promising developments, challenges remain in the clinical translation of 5,6-Di(pyridin-3-yl)nicotinic acid-based therapeutics. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed through further optimization and rigorous preclinical testing. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and unlock the full therapeutic potential of this compound.

In conclusion, 5,6-Di(pyridin-3-yl)nicotinic acid (CAS: 1214334-36-7) represents a promising scaffold for drug discovery, with applications ranging from anti-inflammatory agents to diagnostic tools for neurodegenerative diseases. Continued research into its chemical modifications and biological mechanisms will undoubtedly yield valuable insights and pave the way for novel therapeutic strategies in the coming years.